2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester

• IUPAC Name: methyl 2-amino-6-fluoro-1,3-benzothiazole-4-carboxylate
• InChI: InChI=1S/C9H7FN2O2S/c1-14-8(13)5-2-4(10)3-6-7(5)12-9(11)15-6/h2-3H,1H3,(H2,11,12)
• InChI Key: IJOPGFBAISHYAA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC(=C1)F)SC(=N2)N
• Molecular Formula: C9H7FN2O2S
• Molecular Weight: 226.23 g/mol

Description

2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester is a heterocyclic compound that contains both nitrogen and sulfur atoms within its structure. This compound is part of the benzothiazole family, which is known for its diverse biological activities and applications in various fields such as medicinal chemistry, pharmaceuticals, and industrial chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester typically involves the condensation of 2-amino-6-fluorobenzoic acid methyl ester with appropriate reagents. One common method includes the reaction with (4-fluorophenyl) acetyl chloride in the presence of N,N-dimethylamino-4-pyridine in dichloromethane (CH₂Cl₂), yielding the desired product in a 61% yield .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to enhance yield and purity. The use of catalysts and solvents that are easily recoverable and recyclable is also a common practice in industrial settings to minimize waste and reduce costs .

Chemical Reactions Analysis

Types of Reactions

2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the benzothiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized benzothiazole derivatives .

Scientific Research Applications

2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibitors and receptor binding studies.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. In receptor binding studies, it can act as an agonist or antagonist, modulating receptor activity and downstream signaling pathways .

Comparison with Similar Compounds

Similar Compounds

2-Aminobenzothiazole: A related compound with similar biological activities but lacks the fluorine and carboxylic acid methyl ester groups.

2-Amino-6-fluorobenzoic acid: Another similar compound that serves as a precursor in the synthesis of 2-Amino-6-fluorobenzothiazole-4-carboxylic acid methyl ester.

Uniqueness

This compound is unique due to the presence of both fluorine and carboxylic acid methyl ester groups, which can enhance its biological activity and chemical reactivity. These functional groups can also improve the compound’s solubility and stability, making it a valuable intermediate in various synthetic and research applications .